BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Disposal Procedures for ICI
199441

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ICl 199441

Cat. No.: B040855

For laboratory personnel engaged in research and development, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe working environment and
maintaining regulatory compliance. This document provides a comprehensive guide to the
proper disposal procedures for ICl 199441, a potent kappa-opioid receptor agonist. Adherence
to these guidelines is crucial for minimizing environmental impact and preventing misuse or
diversion of this research chemical.

Chemical and Physical Properties

A summary of the key quantitative data for ICI 199441 hydrochloride is presented below,
offering a quick reference for handling and storage.
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Property Value Source(s)
Molecular Weight 427.8 g/mol [1]
Formula C21H24Cl2N20-HCI [1]
Purity >98% [2]

. - Up to 100 mM in DMSO- Up
Solubility _ [1]
to 50 mM in ethanol

-20°C for long-term (months to
Storage (Powder) years)0-4°C for short-term [2]

(days to weeks)

-80°C for up to 6 months-20°C
Storage (In Solvent) for up o 1 month [3]

Step-by-Step Disposal Protocol

Given that ICI 199441 is a potent, biologically active compound, it must be treated as
hazardous chemical waste. The following steps outline the recommended disposal procedure.

1. Waste ldentification and Segregation:
» Do not dispose of ICI 199441 down the drain or in regular trash.

o All waste containing ICI 199441, including pure compound, solutions, contaminated labware
(e.g., pipette tips, vials, gloves), and spill cleanup materials, must be segregated as
hazardous waste.[4][5]

» Keep ICI 199441 waste separate from other chemical waste streams to avoid unintended
reactions.[4]

2. Waste Collection and Containerization:

o Use a designated, leak-proof, and clearly labeled hazardous waste container.[6] The
container must be compatible with the chemical nature of the waste (e.g., if dissolved in a
solvent, the container must be resistant to that solvent).

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.rndsystems.com/products/ici-199441-hydrochloride_0778
https://www.rndsystems.com/products/ici-199441-hydrochloride_0778
https://www.medkoo.com/products/18869
https://www.rndsystems.com/products/ici-199441-hydrochloride_0778
https://www.medkoo.com/products/18869
https://www.medchemexpress.com/ici-199441.html
https://www.benchchem.com/product/b040855?utm_src=pdf-body
https://www.benchchem.com/product/b040855?utm_src=pdf-body
https://www.benchchem.com/product/b040855?utm_src=pdf-body
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b040855?utm_src=pdf-body
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e The original product container, once empty, can be used for collecting the same waste.[5]

o Label the waste container with "Hazardous Waste" and the full chemical name: "ICI 199441".
List all components, including solvents and their approximate concentrations.

o Keep the waste container securely closed at all times, except when adding waste.[6]
3. Disposal of Empty Containers:

o An empty container that held ICI 199441 must be triple-rinsed with a suitable solvent (such
as ethanol or methanol) before being discarded as regular waste.[7]

e The rinsate from this process is considered hazardous waste and must be collected in the
designated ICI 199441 waste container.[6][7]

 Atfter triple-rinsing, deface or remove the original label from the empty container before
disposal.[7]

4. Final Disposal:

» Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.

» Follow all institutional and local regulations for the storage and pickup of chemical waste.

Experimental Workflow for Waste Management

The following diagram illustrates the decision-making process and workflow for the proper
management and disposal of ICI 199441 waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b040855?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b040855?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b040855?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b040855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

ICI 199441 Waste Disposal Workflow

Empty Container Handling

Original ICI 199441
Container Empty?

es

Waste Generation v

Experiment using Unused/Expired Contaminated Labware Spill Cleanup Triple-Rinse with
ICI 199441 ICI 199441 (Gloves, Pipettes, etc.) VEVCHET Appropriate Solvent

Waste Collirction & Segregation

Y Y
»> Segregate as < Collect Rinsate as Deface Label and
g Hazardous Waste Hazardous Waste Dispose of Container

Use Designated, Labeled,
and Sealed Container

Final Disposal
\

Store Waste Securely
(Follow EHS Guidelines)

Arrange for Pickup by
Authorized Personnel

Click to download full resolution via product page

ICI 199441 Waste Disposal Workflow
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This procedural guidance is designed to provide essential safety and logistical information for
researchers and laboratory professionals. By adhering to these steps, you contribute to a safer
research environment and ensure the responsible management of chemical waste. Always
consult your institution's specific safety protocols and your Safety Data Sheet (SDS) for the
most comprehensive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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